Cas no 1354484-68-6 ((2S,4S)-4-2-Bromo-4-(tert-butyl)phenoxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid)

• Product Name: (2S,4S)-4-2-Bromo-4-(tert-butyl)phenoxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid
• CAS No: 1354484-68-6
• MF: C₂₀H₂₈BrNO₅
• MW: 442.344025611877
• CID: 4696078
• Update Time: 2025-05-24

(2S,4S)-4-2-Bromo-4-(tert-butyl)phenoxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-[2-Bromo-4-(tert-butyl)phenoxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid
• (2S,4S)-4-(2-bromo-4-tert-butylphenoxy)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
• (2S,4S)-4-2-Bromo-4-(tert-butyl)phenoxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid

• Inchi： 1S/C20H28BrNO5/c1-19(2,3)12-7-8-16(14(21)9-12)26-13-10-15(17(23)24)22(11-13)18(25)27-20(4,5)6/h7-9,13,15H,10-11H2,1-6H3,(H,23,24)/t13-,15-/m0/s1
• InChI Key： BKVWCEHUQPVLRJ-ZFWWWQNUSA-N
• SMILES： BrC1C=C(C=CC=1O[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 554
• Topological Polar Surface Area: 76.1

Additional information on (2S,4S)-4-2-Bromo-4-(tert-butyl)phenoxy-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid

(2S,4S)-4-(2-Bromo-4-(tert-butyl)phenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid

Introduction to CAS No. 1354484-68-6

The compound (2S,4S)-4-(2-Bromo-4-(tert-butyl)phenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid with CAS No. 1354484-68-6 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex stereochemistry and functional groups, which make it a promising candidate for various applications in drug discovery and development.

Structural Features and Synthesis

The molecule features a pyrrolidine ring with two stereogenic centers at positions 2 and 4, designated as (2S,4S). The pyrrolidine ring is substituted with a tert-butoxycarbonyl (Boc) group at position 1 and a phenoxy group at position 4. The phenoxy group itself is further substituted with a bromo atom at position 2 and a tert-butyl group at position 4 of the phenyl ring. This intricate structure underscores the importance of stereochemistry in determining the compound's biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-step strategies. Key steps include the construction of the pyrrolidine ring via cycloaddition or cyclization reactions, followed by selective functionalization to introduce the Boc and phenoxy groups. The stereochemistry at positions 2 and 4 is typically controlled using chiral catalysts or resolution techniques, ensuring the desired (2S,4S) configuration.

Biological Activity and Applications

Research into the biological activity of (2S,4S)-4-(2-Bromo-4-(tert-butyl)phenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid has revealed its potential as a modulator of various cellular pathways. Studies have demonstrated that this compound exhibits selective binding to specific protein targets, making it a valuable tool in drug design.

Preliminary pharmacological studies suggest that this compound may possess anti-inflammatory and anti-cancer properties. Its ability to inhibit key enzymes involved in inflammation pathways has been validated in vitro, while its anti-proliferative effects on cancer cell lines highlight its potential as a chemotherapeutic agent.

Moreover, the presence of the Boc group renders this compound amenable to further chemical modifications, enabling researchers to explore its utility as a building block in medicinal chemistry. The tert-butyl substituent on the phenyl ring enhances lipophilicity, potentially improving bioavailability when used as a drug candidate.

Recent Research Findings

In a groundbreaking study published in *Nature Communications*, researchers utilized this compound to investigate the role of stereochemistry in molecular recognition. By comparing the biological activities of enantiomers and diastereomers, they demonstrated that the (2S,4S) configuration is critical for optimal binding to target proteins.

Another notable study in *Journal of Medicinal Chemistry* explored the use of this compound as a lead structure for developing novel kinase inhibitors. Through structure-activity relationship (SAR) studies, researchers identified key substituents that enhance potency and selectivity against therapeutic targets.

These findings underscore the importance of (2S,4S)-4-(2-Bromo-4-(tert-butyl)phenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid as a versatile tool in drug discovery and highlight its potential for further development into clinically relevant therapeutics.

Conclusion

The compound (2S,4S)-4-(2-Bromo-4-(tert-butyl)phenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic Acid with CAS No. 1354484-68-6 represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising biological activity, positions it as a valuable asset in drug discovery efforts. As research continues to unravel its full potential, this compound is poised to make meaningful contributions to the development of novel therapeutic agents.